Cas no 94092-91-8 (diethyl butyl(5-oxotetrahydrothiophen-3-yl)propanedioate)
94092-91-8 structure
Product Name:diethyl butyl(5-oxotetrahydrothiophen-3-yl)propanedioate
CAS No:94092-91-8
MF:C15H24O5S
MW:316.413064002991
CID:1984697
PubChem ID:252845
Update Time:2025-04-21
diethyl butyl(5-oxotetrahydrothiophen-3-yl)propanedioate Chemical and Physical Properties
Names and Identifiers
-
- diethyl butyl(5-oxotetrahydrothiophen-3-yl)propanedioate
- NSC75090
- NSC-75090
- DTXSID90291369
- 94092-91-8
-
- Inchi: 1S/C15H24O5S/c1-4-7-8-15(13(17)19-5-2,14(18)20-6-3)11-9-12(16)21-10-11/h11H,4-10H2,1-3H3
- InChI Key: VVFHDIFRFYMABV-UHFFFAOYSA-N
- SMILES: S1C(CC(C1)C(C(=O)OCC)(C(=O)OCC)CCCC)=O
Computed Properties
- Exact Mass: 316.134
- Monoisotopic Mass: 316.134
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 95Ų
Experimental Properties
- Density: 1.157
- Boiling Point: 410.3°Cat760mmHg
- Flash Point: 190.6°C
diethyl butyl(5-oxotetrahydrothiophen-3-yl)propanedioate Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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